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Compound of Interest

Compound Name: (-)-Dihydrojasmonic acid

Cat. No.: B1345552

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development
professionals delving into the core differences between (-)-dihydrojasmonic acid and its well-
studied precursor, jasmonic acid. This document provides an in-depth analysis of their chemical
properties, biosynthetic origins, and differential biological activities, supported by quantitative
data, detailed experimental protocols, and signaling pathway visualizations.

Core Distinctions: Structure and Physicochemical
Properties

Jasmonic acid (JA) and (-)-dihydrojasmonic acid (H2JA) are closely related oxylipin
phytohormones that play crucial roles in plant development and defense. The primary structural
difference lies in the saturation of the pentenyl side chain. Jasmonic acid possesses a cis-
double bond at the C-9 position, whereas in (-)-dihydrojasmonic acid, this bond is reduced,
resulting in a saturated pentyl side chain.[1][2] This seemingly minor modification significantly
impacts their physicochemical properties and, consequently, their biological efficacy.
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Property

Jasmonic Acid

()-
Dihydrojasmonic
Acid

Reference(s)

Molecular Formula

C12H1803

C12H2003

[2](3]

Molar Mass

210.27 g/mol

212.28 g/mol

[2](3]

Chemical Structure

A cyclopentanone ring
with a carboxymethyl
group and a pentenyl
side chain containing
a C=C double bond.

A cyclopentanone ring
with a carboxymethyl
group and a saturated

pentyl side chain.

[1](2]

Biological Activity

Potent signaling
molecule involved in
plant defense, growth
regulation, and stress

responses.

Generally considered
to be a less
biologically active
derivative of jasmonic
acid.[4]

[4]115]

Biosynthesis: A Tale of Two Pathways

The biosynthesis of jasmonic acid is a well-elucidated process known as the octadecanoid

pathway, commencing from a-linolenic acid released from chloroplast membranes.[6][7][8] In

contrast, the formation of (-)-dihydrojasmonic acid is understood as a subsequent metabolic

conversion of jasmonic acid.

Jasmonic Acid Biosynthesis

The synthesis of JA is a multi-step enzymatic cascade occurring across different cellular

compartments:

o Chloroplast:

o Oxygenation: a-linolenic acid is oxygenated by 13-lipoxygenase (13-LOX) to form (13S)-

hydroperoxyoctadecatrienoic acid (13-HPOT).

o Dehydration and Cyclization: Allene oxide synthase (AOS) converts 13-HPOT to an

unstable allene oxide, which is then cyclized by allene oxide cyclase (AOC) to produce 12-
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oxophytodienoic acid (OPDA).[7]
o Peroxisome:

o Reduction: OPDA is transported to the peroxisome and reduced by 12-oxophytodienoate
reductase 3 (OPR3).

o [-Oxidation: The resulting compound undergoes three cycles of 3-oxidation to shorten the
carboxylic acid side chain, yielding (+)-7-iso-jasmonic acid, which can then epimerize to

the more stable (-)-jasmonic acid.[6]

(-)-Dihydrojasmonic Acid Formation

(-)-Dihydrojasmonic acid is formed via the reduction of the double bond in the pentenyl side
chain of jasmonic acid. While this conversion is known to occur in plants and fungi, the specific
enzymes responsible for this reduction in planta are not as well characterized as the core JA
biosynthetic pathway. It is considered a metabolic derivative, potentially involved in the

catabolism or attenuation of the jasmonate signal.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Nuances: A Technical Comparison of (-)-
Dihydrojasmonic Acid and Jasmonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345552#dihydrojasmonic-acid-vs-jasmonic-acid-
basic-differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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